Cas no 1594808-61-3 (1-(2-iodo-1-methoxyethyl)-2-methylbenzene)

• Product Name: 1-(2-iodo-1-methoxyethyl)-2-methylbenzene
• CAS No: 1594808-61-3
• MF: C₁₀H₁₃IO
• MW: 276.114095449448
• CID: 6189376
• PubChem ID: 114771938
• Update Time: 2024-01-11

1-(2-iodo-1-methoxyethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-iodo-1-methoxyethyl)-2-methylbenzene
• EN300-1133808
• 1594808-61-3

• Inchi： 1S/C10H13IO/c1-8-5-3-4-6-9(8)10(7-11)12-2/h3-6,10H,7H2,1-2H3
• InChI Key： FJZHBGNGZPDQPT-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1C)OC

Computed Properties

• Exact Mass: 276.00111g/mol
• Monoisotopic Mass: 276.00111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų